methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate

• IUPAC Name: methyl 3-(1,3-dimethyl-2,6-dioxopurin-9-yl)propanoate
• InChI: InChI=1S/C11H14N4O4/c1-13-9-8(10(17)14(2)11(13)18)12-6-15(9)5-4-7(16)19-3/h6H,4-5H2,1-3H3
• InChI Key: BOLOFRFFZOJIIJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N=CN2CCC(=O)OC
• Molecular Formula: C11H14N4O4
• Molecular Weight: 266.25 g/mol

Description

Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate, also known as MDP, is a purine derivative that has been extensively studied for its potential applications in scientific research. MDP has been shown to have a variety of biochemical and physiological effects, making it a promising compound for use in a range of laboratory experiments.

Mechanism of Action

The mechanism of action of methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate is not fully understood, but it is believed to act as a purinergic receptor agonist, activating adenosine receptors in the brain and other tissues. This activation can lead to increased cellular metabolism and energy production, as well as a variety of other biochemical and physiological effects.
Biochemical and Physiological Effects:
methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate has been shown to have a variety of biochemical and physiological effects, including increased cellular metabolism and energy production, improved cognitive function, and reduced inflammation. methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate has also been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate in laboratory experiments is its high purity and stability, which makes it easy to work with and ensures consistent results. However, methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate can be expensive to produce and may not be readily available in some research labs.

Future Directions

There are a number of potential future directions for research on methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate, including further studies on its mechanism of action and potential applications in the treatment of neurodegenerative diseases. Other areas of research could include the use of methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate as a potential treatment for metabolic disorders, such as diabetes, or as a tool for studying cellular metabolism and energy production.

Synthesis Methods

Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate can be synthesized using a variety of methods, including the reaction of 3-methyluracil with acetylacetone in the presence of a base catalyst, or the reaction of 3-methyluracil with ethyl acetoacetate and formaldehyde. Both of these methods have been shown to produce high yields of methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate and are commonly used in research labs.

Scientific Research Applications

Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate has been used in a variety of scientific studies, including research on the effects of purine derivatives on cellular metabolism and energy production. methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-9H-purin-9-yl)propanoate has also been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.